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Compound of Interest

Compound Name: CHPG Sodium salt

Cat. No.: B10787915 Get Quote

Application Notes and Protocols for CHPG
Sodium Salt
For Researchers, Scientists, and Drug Development Professionals

Material Safety Data Sheet (MSDS) Summary
The following tables summarize the key safety information for CHPG Sodium Salt. It is
imperative to consult the full Material Safety Data Sheet from the supplier before handling this

compound.

Table 1: Identification and Physical Properties
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Property Value

Product Name CHPG Sodium Salt

Synonyms
(RS)-2-Chloro-5-hydroxyphenylglycine sodium

salt

CAS Number 1303993-73-8[1][2]

Molecular Formula C₈H₇ClNNaO₃[1][2]

Molecular Weight 223.59 g/mol [1]

Appearance White to off-white solid

Purity ≥99% (HPLC)

Solubility Water (up to 50 mM), DMSO (up to 50 mM)

Table 2: Hazard Identification and First Aid

Hazard Description First Aid Measures

Health Hazards

Not classified as a hazardous

substance or mixture. May be

harmful if inhaled, swallowed,

or absorbed through the skin.

May cause eye, skin, and

respiratory tract irritation.

Inhalation: Move to fresh air. If

breathing is difficult, give

oxygen. Skin Contact: Wash

off with soap and plenty of

water. Eye Contact: Flush eyes

with water as a precaution.

Ingestion: Wash out mouth

with water; do NOT induce

vomiting. Call a physician.

Fire Hazards Not flammable or combustible.

Extinguishing Media: Use

water spray, alcohol-resistant

foam, dry chemical, or carbon

dioxide.

Hazardous Combustion

Products

Carbon oxides, nitrogen oxides

(NOx).
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Table 3: Handling, Storage, and Personal Protection

Aspect Recommendations

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.

Storage

Keep container tightly closed in a dry and well-

ventilated place. Recommended storage

temperature: -20°C for long-term, 2-8°C for

short-term. Stock solutions can be stored at

-80°C for up to 6 months or -20°C for up to 1

month.

Personal Protective Equipment (PPE)

Eye/Face Protection: Safety glasses with side-

shields. Skin Protection: Handle with gloves.

Respiratory Protection: Respiratory protection is

not required. Where protection from nuisance

levels of dusts are desired, use type N95 (US)

or type P1 (EN 143) dust masks.

Application Notes
Mechanism of Action
CHPG is a selective agonist for the metabotropic glutamate receptor 5 (mGluR5), a G protein-

coupled receptor. It shows little to no activity at mGluR1. Activation of mGluR5 by CHPG

initiates a cascade of intracellular signaling events, primarily through the Gq alpha subunit of

the G protein. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C

(PKC).

Neuroprotective Effects
Numerous studies have demonstrated the neuroprotective potential of CHPG in various models

of neuronal injury. Specifically, CHPG has been shown to protect against traumatic brain injury
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(TBI) both in vitro and in vivo. This neuroprotection is attributed to its ability to attenuate lactate

dehydrogenase (LDH) release and reduce neuronal apoptosis.

Signaling Pathways
The neuroprotective effects of CHPG are mediated through the activation of key pro-survival

signaling pathways, including the extracellular signal-regulated kinase (ERK) and the Akt

pathways. Treatment with CHPG has been shown to increase the phosphorylation levels of

both ERK and Akt. The neuroprotective effects of CHPG can be partially reversed by inhibitors

of these pathways, confirming their critical role.
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In Vitro Neuroprotection Assay In Vivo Neuroprotection Assay

Plate Primary Cortical Neurons

Treat with CHPG Sodium Salt
(e.g., 1 mM, 30 min prior to injury)

Induce Mechanical Injury

Incubate for 24 hours

Perform LDH Assay

Analyze Data

Conclusion:
Evaluate Neuroprotective Efficacy

Anesthetize and Mount Rat

Intraventricular Injection of CHPG
(e.g., 250 nM, 30 min prior to TBI)

Induce Traumatic Brain Injury (TBI)

Post-operative Recovery

Assess Infarct Volume (TTC Staining)

Analyze Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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